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Compound of Interest

Compound Name: 4,4,4-Trifluorobutanal hydrate

CAS No.: 1448773-75-8

Cat. No.: B1450072

Get Quote

Part 1: Executive Safety Directive (Immediate
Action)
STOP AND READ: Do NOT dispose of 4,4,4-Trifluorobutanal (or its hydrate) in standard

organic solvent waste containers.

The presence of the trifluoromethyl group (

) dictates that this material must be treated as Halogenated Organic Waste. Incineration of this
compound in standard non-halogenated waste streams will generate Hydrogen Fluoride (HF)
gas, which can corrode incinerator scrubbers and violate emission regulations.

Core Disposal Principle: Segregation

Labeling

High-Temperature Incineration with Scrubbing.

Part 2: Chemical Profile & Hazard Mechanism

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1450072#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To handle this compound safely, you must understand its behavior.[1][2][3] 4,4,4-

Trifluorobutanal exists in equilibrium with its hydrate form (gem-diol) in the presence of

moisture. The strong electron-withdrawing nature of the fluorine atoms makes the carbonyl

carbon highly electrophilic, stabilizing the hydrate.

Physical & Chemical Properties[3][5][6]
Property Data (Anhydrous/Hydrate) Operational Implication

CAS Number 406-87-1 (Anhydrous)
Verify CAS on SDS; hydrates

often share the parent CAS.

Physical State
Liquid (Anhydrous) / Viscous

Liq or Solid (Hydrate)

Hydrates may appear as white

solids or viscous oils.

Flash Point ~33°C (Anhydrous)
Flammable. Ground all

equipment.

Reactivity Electrophilic Carbonyl
Incompatible with strong

oxidizers and bases.

Combustion Byproducts
,

, HF (Hydrogen Fluoride)

CRITICAL: Requires

specialized incineration.

The Hazard Mechanism (Why Segregation Matters)
Standard laboratory waste is often burned as fuel in cement kilns or standard incinerators.

When fluorinated compounds are introduced into these systems without adequate scrubbing:

Combustion:

Corrosion: The generated HF acid gas attacks the refractory lining of the incinerator and

metal exhaust systems.

Release: If the facility lacks a caustic scrubber, HF is released into the atmosphere, creating

a severe environmental hazard.

Part 3: The Self-Validating Disposal Protocol
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This protocol acts as a self-validating system. By following the "Check-Segregate-Pack"

workflow, you ensure downstream compliance automatically.

Step 1: Characterization & Stability Check
Before moving the vessel, verify the state of the material.

If Solid (Hydrate): Ensure the solid is not dry/dusty. If it appears unstable or peroxide crystals

are suspected (rare for this specific aldehyde but good practice), test with a peroxide strip.

If Liquid: Verify there is no phase separation.

Step 2: Segregation (The Critical Control Point)
You must segregate this waste into a container specifically marked for Halogenated Solvents.

Compatible Solvents for Dilution: If you need to rinse the flask, use Dichloromethane (DCM)

or Chloroform. These are already halogenated and will go into the same waste stream.

Incompatible Streams: Do NOT mix with acetone, methanol, or hexanes unless that entire

mixture is designated as halogenated waste.

Step 3: Packaging & Containment
Primary Container: Use a high-density polyethylene (HDPE) or glass container. Avoid metal

containers if the material has hydrolyzed to release any free HF (unlikely but possible).

Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.

Secondary Containment: Place the waste bottle in a polyethylene tray during transport to the

waste accumulation area.

Step 4: Labeling
The label is the primary communication tool for the waste disposal vendor. It must explicitly

state:

Chemical Name: 4,4,4-Trifluorobutanal Hydrate
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Hazard Class: Flammable, Irritant[4]

Constituents: Fluorinated Organics (>5%)

Warning: "CONTAINS FLUORINE - REQUIRES HF SCRUBBER INCINERATION"

Part 4: Disposal Workflow Visualization
The following diagram outlines the decision logic for disposing of 4,4,4-Trifluorobutanal
hydrate.
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Waste Generation:
4,4,4-Trifluorobutanal Hydrate

Step 1: Check Physical State

Solid/Viscous Gel?

Dissolve in Compatible
Halogenated Solvent (e.g., DCM)

Yes

Liquid Form

No

Step 2: SEGREGATION
(Critical Control Point)

Is Waste Stream
Halogenated?

STOP: Do NOT use
General Organic Waste

No (General Organics)

Select HALOGENATED
Waste Container

Yes (Halogenated)

Redirect

Step 3: Labeling
'Contains Fluorine - HF Hazard'

Step 4: Professional Disposal
(Incineration w/ Scrubber)

Click to download full resolution via product page

Figure 1: Decision logic for the safe segregation and disposal of fluorinated aldehyde waste.
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Part 5: Regulatory & Compliance Codes
When filling out your hazardous waste manifest, use the following codes (US EPA/RCRA

context, adaptable to EU/Global standards):

RCRA Code:D001 (Ignitable) is the primary characteristic.

Halogen Content: If the total halogenated organic content exceeds 1,000 ppm (0.1%), it is

legally defined as Halogenated Solvent Waste in many jurisdictions [1].

DOT Shipping Name: UN1993, Flammable liquids, n.o.s. (4,4,4-Trifluorobutanal), 3, PG III.

References
United States Environmental Protection Agency (EPA).Resource Conservation and Recovery

Act (RCRA) Regulations - 40 CFR Part 261. (Identification and Listing of Hazardous Waste).

PubChem.4,4,4-Trifluorobutanal Compound Summary.[5] National Library of Medicine.

Fisher Scientific.Safety Data Sheet: 4,4,4-Trifluorobutanol (Analogous handling for

aldehyde/hydrate).

European Chemicals Agency (ECHA).Substance Information: 4,4,4-trifluorobutanal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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